Cas no 1369879-36-6 (3-Fluoro-5-(propan-2-yloxy)benzoic acid)

• Product Name: 3-Fluoro-5-(propan-2-yloxy)benzoic acid
• CAS No: 1369879-36-6
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• MDL: MFCD28356762
• CID: 4786002
• Update Time: 2025-10-29

3-Fluoro-5-(propan-2-yloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(propan-2-yloxy)benzoic acid
• 3-Fluoro-5-(propan-2-yloxy)benzoic acid

• MDL： MFCD28356762
• Inchi： 1S/C10H11FO3/c1-6(2)14-9-4-7(10(12)13)3-8(11)5-9/h3-6H,1-2H3,(H,12,13)
• InChI Key： ZISGXTRJTFOPAD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5

Additional information on 3-Fluoro-5-(propan-2-yloxy)benzoic acid

3-Fluoro-5-(propan-2-yloxy)benzoic Acid (CAS No. 1369879-36-6): A Comprehensive Overview

The compound 3-Fluoro-5-(propan-2-yloxy)benzoic Acid (CAS No. 1369879-36-6) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds. This benzoic acid derivative has garnered attention due to its unique structural features and potential applications in drug discovery and material science. The molecule consists of a benzoic acid backbone with a fluoro group at the 3-position and a propan-2-yloxy group at the 5-position, which introduces steric and electronic effects that can influence its reactivity and biological activity.

Recent studies have highlighted the importance of fluorinated benzoic acids in medicinal chemistry, as fluorine substitution can enhance the pharmacokinetic properties of drugs, such as increasing lipophilicity and improving metabolic stability. The propan-2-yloxy group, on the other hand, adds a bulky ether moiety that can modulate the molecule's solubility and bioavailability. These structural features make 3-Fluoro-5-(propan-2-yloxy)benzoic Acid a promising candidate for further exploration in therapeutic development.

One of the key areas of research involving this compound is its role in the synthesis of bioactive heterocycles. By employing various coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig cross-couplings, chemists can incorporate this benzoic acid into more complex structures with enhanced biological activity. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them valuable leads for developing novel therapeutic agents.

In addition to its medicinal applications, 3-Fluoro-5-(propan-2-yloxy)benzoic Acid has also been explored in the context of material science. Its ability to form stable metal complexes has led to investigations into its potential use in catalysis and coordination chemistry. Researchers have reported that this compound can act as a ligand in transition metal complexes, which could find applications in heterogeneous catalysis or as sensors for environmental monitoring.

The synthesis of 3-Fluoro-5-(propan-2-yloxy)benzoic Acid typically involves multi-step organic transformations. A common approach includes the fluorination of a suitably substituted benzoic acid derivative followed by etherification at the 5-position. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining high yields.

From an environmental perspective, understanding the fate and transport of 3-fluoro derivatives is crucial for assessing their potential ecological risks. Studies have indicated that such compounds can undergo various degradation pathways under aerobic or anaerobic conditions, depending on their chemical structure. However, further research is needed to fully characterize their behavior in different environmental compartments and their impact on aquatic organisms.

In conclusion, 3-fluoro derivatives, particularly 3-fluoro substituted benzoic acids, continue to be a focal point in both academic and industrial research due to their versatile properties and wide-ranging applications. As new synthetic methodologies emerge and our understanding of their biological effects deepens, compounds like CAS No. 1369879-36-6 are poised to play an increasingly important role in advancing science and technology.